Cas no 2680667-78-9 (5-{(benzyloxy)carbonylamino}-3,3'-bithiophene-4-carboxylic acid)

• Product Name: 5-{(benzyloxy)carbonylamino}-3,3'-bithiophene-4-carboxylic acid
• CAS No: 2680667-78-9
• MF: C₁₇H₁₃NO₄S₂
• MW: 359.41942191124
• CID: 5621485
• PubChem ID: 165924025
• Update Time: 2025-05-22

5-{(benzyloxy)carbonylamino}-3,3'-bithiophene-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680667-78-9
• 5-{[(benzyloxy)carbonyl]amino}-[3,3'-bithiophene]-4-carboxylic acid
• EN300-28299651
• 5-{(benzyloxy)carbonylamino}-3,3'-bithiophene-4-carboxylic acid

• Inchi： 1S/C17H13NO4S2/c19-16(20)14-13(12-6-7-23-9-12)10-24-15(14)18-17(21)22-8-11-4-2-1-3-5-11/h1-7,9-10H,8H2,(H,18,21)(H,19,20)
• InChI Key： RILZZCZJKNZFOT-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CSC=C2)C(C(=O)O)=C1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 359.02860024g/mol
• Monoisotopic Mass: 359.02860024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 132Ų

Additional information on 5-{(benzyloxy)carbonylamino}-3,3'-bithiophene-4-carboxylic acid

Comprehensive Overview of 5-{(benzyloxy)carbonylamino}-3,3'-bithiophene-4-carboxylic acid (CAS No. 2680667-78-9)

5-{(benzyloxy)carbonylamino}-3,3'-bithiophene-4-carboxylic acid (CAS No. 2680667-78-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and organic electronics. This compound, characterized by its unique bithiophene backbone and carboxylic acid functional group, serves as a versatile building block for synthesizing advanced materials and bioactive molecules. Its molecular structure combines the electronic properties of thiophene rings with the reactivity of a carboxylate moiety, making it a valuable intermediate for researchers exploring conjugated polymers, organic semiconductors, and drug discovery.

The growing interest in 5-{(benzyloxy)carbonylamino}-3,3'-bithiophene-4-carboxylic acid aligns with current trends in sustainable chemistry and green synthesis. Researchers are increasingly focusing on eco-friendly methodologies to produce such compounds, addressing concerns about environmental impact and resource efficiency. This compound's potential applications in OLEDs (Organic Light-Emitting Diodes) and solar cells have also made it a subject of study in renewable energy technologies, a hot topic in both academic and industrial circles.

One of the most frequently asked questions about CAS No. 2680667-78-9 revolves around its synthesis and purification. The compound is typically prepared through multi-step organic reactions, including cross-coupling and protection-deprotection strategies. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity, which is critical for its performance in downstream applications. Its benzyloxycarbonyl (Cbz) protecting group adds another layer of versatility, allowing for selective modifications in complex synthetic pathways.

In the context of drug discovery, 5-{(benzyloxy)carbonylamino}-3,3'-bithiophene-4-carboxylic acid has shown promise as a scaffold for designing novel therapeutic agents. Its bithiophene core is known to interact with biological targets, while the carboxylic acid group facilitates solubility and bioavailability. Recent studies have explored its derivatives for potential anti-inflammatory and antimicrobial properties, tapping into the global demand for new antibiotics and immunomodulators.

From an industrial perspective, the compound's role in organic electronics cannot be overstated. Its ability to form stable π-conjugated systems makes it a candidate for developing flexible and lightweight electronic devices. As the world shifts toward wearable technology and IoT (Internet of Things), materials like 5-{(benzyloxy)carbonylamino}-3,3'-bithiophene-4-carboxylic acid are poised to play a pivotal role in next-generation innovations.

For researchers seeking reliable sources of CAS No. 2680667-78-9, it is essential to collaborate with reputable suppliers who adhere to stringent quality control measures. The compound's stability, storage conditions, and compatibility with other reagents are common concerns addressed in technical datasheets. Additionally, regulatory compliance and safety data sheets (SDS) should always be reviewed to ensure proper handling and disposal.

In summary, 5-{(benzyloxy)carbonylamino}-3,3'-bithiophene-4-carboxylic acid represents a fascinating intersection of chemistry, materials science, and biotechnology. Its multifaceted applications, from organic photovoltaics to pharmaceutical intermediates, underscore its importance in modern scientific research. As advancements in synthetic methodologies and characterization techniques continue, this compound is likely to remain at the forefront of innovation in its respective fields.